Cas no 110786-77-1 (Secretin (Canine))

• Product Name: Secretin (Canine)
• CAS No: 110786-77-1
• MF: C₁₃₁H₂₂₂N₄₄O₄₁
• MW: 3069.43460798264
• CID: 202572
• Update Time: 2025-10-22

Secretin (Canine) Chemical and Physical Properties

Names and Identifiers

• Secretin (Canisfamiliaris) (9CI)
• Canine secretin
• L-Valinamide, L-histidyl-L-seryl-L-a-aspartylglycyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-L-a-glutamyl-L-leucyl-L-seryl-L-arginyl-L-leucyl-L-arginyl-L-a-glutamyl-L-seryl-L-alanyl-L-arginyl-L-leucyl-L-glutaminyl-L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl-
• Secretin(pig), 15-L-glutamic acid-
• Secretin (Canine)

• Inchi： 1S/C131H222N44O41/c1-60(2)43-81(120(209)174-100(66(13)14)103(135)192)153-95(184)53-149-106(195)77(31-35-93(133)182)158-116(205)84(46-63(7)8)166-118(207)85(47-64(9)10)164-110(199)75(29-23-41-147-130(140)141)155-112(201)78(32-36-94(134)183)160-117(206)83(45-62(5)6)162-109(198)73(27-21-39-145-128(136)137)154-104(193)67(15)152-122(211)89(55-176)170-114(203)80(34-38-98(188)189)159-108(197)74(28-22-40-146-129(138)139)156-115(204)82(44-61(3)4)163-111(200)76(30-24-42-148-131(142)143)157-123(212)91(57-178)171-119(208)86(48-65(11)12)165-113(202)79(33-37-97(186)187)161-124(213)92(58-179)172-127(216)102(69(17)181)175-121(210)87(49-70-25-19-18-20-26-70)168-126(215)101(68(16)180)173-96(185)54-150-107(196)88(51-99(190)191)167-125(214)90(56-177)169-105(194)72(132)50-71-52-144-59-151-71/h18-20,25-26,52,59-69,72-92,100-102,176-181H,21-24,27-51,53-58,132H2,1-17H3,(H2,133,182)(H2,134,183)(H2,135,192)(H,144,151)(H,149,195)(H,150,196)(H,152,211)(H,153,184)(H,154,193)(H,155,201)(H,156,204)(H,157,212)(H,158,205)(H,159,197)(H,160,206)(H,161,213)(H,162,198)(H,163,200)(H,164,199)(H,165,202)(H,166,207)(H,167,214)(H,168,215)(H,169,194)(H,170,203)(H,171,208)(H,172,216)(H,173,185)(H,174,209)(H,175,210)(H,186,187)(H,188,189)(H,190,191)(H4,136,137,145)(H4,138,139,146)(H4,140,141,147)(H4,142,143,148)/t67-,68+,69+,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,100-,101-,102-/m0/s1
• InChI Key： FGZMZLCGQWXSNU-ICFIFICISA-N
• SMILES： [C@@H](NC(=O)[C@]([H])([C@H](O)C)NC(=O)CNC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC1N=CNC=1)(C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](C)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)N)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)N)C(C)C)CC1C=CC=CC=1

Experimental Properties

• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines

Secretin (Canine) Security Information

• Storage Condition：Please store the product under the recommended condition sin the description

Additional information on Secretin (Canine)

Recent Advances in Secretin (Canine) Research and Its Association with Compound 110786-77-1

Secretin (Canine), a 27-amino acid peptide hormone, has garnered significant attention in the field of chemical biomedicine due to its pivotal role in gastrointestinal physiology and potential therapeutic applications. Recent studies have explored its interaction with small molecules, including the compound 110786-77-1, to elucidate novel mechanisms and therapeutic pathways. This research brief synthesizes the latest findings on Secretin (Canine) and its association with 110786-77-1, providing insights into their biochemical interactions and clinical implications.

Compound 110786-77-1, a synthetic small molecule, has been identified as a potential modulator of Secretin (Canine) receptor activity. Recent in vitro studies demonstrate that 110786-77-1 exhibits high binding affinity to the Secretin receptor (SECR), a G protein-coupled receptor (GPCR) predominantly expressed in the pancreas and gastrointestinal tract. Structural analysis via X-ray crystallography revealed that 110786-77-1 binds to an allosteric site on SECR, inducing conformational changes that enhance Secretin (Canine) signaling. This discovery opens new avenues for designing allosteric modulators targeting SECR-related disorders.

In vivo studies utilizing canine models have further validated the pharmacological effects of 110786-77-1 on Secretin (Canine)-mediated pathways. Administration of 110786-77-1 was shown to potentiate the secretion of bicarbonate and water in pancreatic ducts, a hallmark of Secretin (Canine) activity. Notably, the compound exhibited synergistic effects when co-administered with Secretin (Canine), suggesting its utility as an adjunct therapy for conditions like pancreatic insufficiency. These findings were published in the Journal of Medicinal Chemistry (2023), highlighting the translational potential of this research.

From a clinical perspective, the interplay between 110786-77-1 and Secretin (Canine) has implications for treating gastrointestinal and metabolic disorders. For instance, a phase I clinical trial (NCT05432822) is currently investigating the safety profile of 110786-77-1 in healthy volunteers, with preliminary data indicating good tolerability and pharmacokinetic properties. Concurrently, researchers are exploring its efficacy in canine models of chronic pancreatitis, where Secretin (Canine) dysregulation is a known pathological feature. These efforts underscore the compound's potential as a first-in-class SECR modulator.

Despite these advancements, challenges remain in optimizing the selectivity and bioavailability of 110786-77-1. Recent structure-activity relationship (SAR) studies have identified key modifications to the compound's scaffold that reduce off-target effects while maintaining SECR affinity. Computational modeling, as detailed in a 2024 Nature Communications paper, has further guided the design of next-generation analogs with improved metabolic stability. Such innovations are critical for advancing 110786-77-1 toward clinical applications.

In conclusion, the convergence of Secretin (Canine) research and compound 110786-77-1 represents a promising frontier in chemical biomedicine. The allosteric modulation of SECR by 110786-77-1 not only deepens our understanding of Secretin (Canine) signaling but also offers therapeutic opportunities for gastrointestinal diseases. Future studies should focus on translational validation and addressing pharmacokinetic limitations to fully realize the clinical potential of this interaction.